Cas no 2228731-61-9 (4,4-difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic acid)

• Product Name: 4,4-difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic acid
• CAS No: 2228731-61-9
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 6143559
• PubChem ID: 165630029
• Update Time: 2025-06-15

4,4-difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic acid
• EN300-1941213
• 2228731-61-9

• Inchi： 1S/C8H10F2N2O2/c1-4-7(12-3-11-4)5(8(9)10)2-6(13)14/h3,5,8H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： FHGNECIGDUXXCK-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1=C(C)NC=N1)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 4,4-difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic acid

Research Briefing on 4,4-Difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic Acid (CAS: 2228731-61-9)

4,4-Difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic acid (CAS: 2228731-61-9) is a novel fluorinated imidazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a building block for drug discovery. The presence of fluorine atoms and the imidazole moiety in its structure enhances its binding affinity and metabolic stability, making it a valuable candidate for further research and development.

Recent studies have focused on the synthesis and biological evaluation of 4,4-difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a potent inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression and neurodegenerative diseases. The compound exhibited selective inhibition of HDAC6, with an IC50 value in the nanomolar range, highlighting its potential as a targeted therapeutic agent. Additionally, its favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, were noted in preclinical models.

Another area of interest is the role of 4,4-difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic acid in the development of radiopharmaceuticals. A recent report in ACS Chemical Biology (2024) explored its use as a chelating agent for fluorine-18 labeling, enabling its application in positron emission tomography (PET) imaging. The compound's ability to form stable complexes with radionuclides while maintaining its biological activity opens new avenues for non-invasive diagnostic tools in oncology and neurology.

In addition to its therapeutic and diagnostic potential, the compound has also been investigated for its role in chemical biology. A study in Angewandte Chemie (2023) utilized 4,4-difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic acid as a versatile scaffold for the design of enzyme probes. The researchers successfully incorporated the compound into activity-based probes (ABPs) to study the activity of serine hydrolases, providing insights into enzyme function and inhibitor development.

Despite these promising findings, challenges remain in the clinical translation of 4,4-difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic acid. Issues such as scale-up synthesis, formulation stability, and long-term safety profiles need to be addressed in future studies. However, the compound's multifaceted applications and robust preclinical data underscore its potential as a key player in the next generation of chemical biology and pharmaceutical research.

In conclusion, 4,4-difluoro-3-(4-methyl-1H-imidazol-5-yl)butanoic acid (CAS: 2228731-61-9) represents a promising compound with diverse applications in drug discovery, diagnostics, and chemical biology. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential, paving the way for innovative treatments and diagnostic tools in the years to come.